![molecular formula C11H10BrClO2 B1444102 6-bromo-8-chloro-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-one CAS No. 1342961-29-8](/img/structure/B1444102.png)
6-bromo-8-chloro-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-one
Overview
Description
6-bromo-8-chloro-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-one, abbreviated as 6BCDMBP, is a synthetic compound with a wide range of applications in scientific research. It is a member of the benzopyran family and is synthesized from various starting materials. 6BCDMBP has been used for a variety of purposes, such as in the study of biochemical and physiological effects, and in laboratory experiments.
Scientific Research Applications
Antioxidant Properties
Chromones and their derivatives, which include compounds similar to 6-bromo-8-chloro-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-one, have shown significant antioxidant potential. These compounds are present in various natural sources and are associated with a range of physiological activities, including anti-inflammatory, antidiabetic, antitumor, and anticancer effects. Their antioxidant properties, capable of neutralizing active oxygen and interrupting free radical processes, are crucial in delaying or inhibiting cell impairment leading to diseases. The radical scavenging activity is attributed to specific structural features such as the double bond, the carbonyl group of the chromone nucleus, and certain hydroxyl groups. Methylation or glycosylation of these hydroxyl groups has been observed to decrease the radical scavenging potential (Yadav, Sharma, Parshad, & Manchanda, 2014).
Anti-Cancer Activities
Baicalein, another chromone derivative, has been extensively researched for its anti-cancer activities, particularly against Hepatocellular Carcinoma (HCC). Baicalein's effects on various biological processes, such as cell proliferation, metastasis, apoptosis, and autophagy, underscore its potential as a novel anticancer drug. Its relatively non-toxic nature compared to conventional treatments highlights the interest in chromone derivatives for cancer treatment with reduced side effects (Bie et al., 2017).
properties
IUPAC Name |
6-bromo-8-chloro-2,2-dimethyl-3H-chromen-4-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10BrClO2/c1-11(2)5-9(14)7-3-6(12)4-8(13)10(7)15-11/h3-4H,5H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RLTCBQVTTCJCJV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC(=O)C2=C(O1)C(=CC(=C2)Br)Cl)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10BrClO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.55 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-bromo-8-chloro-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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